Cas no 75775-98-3 (1,4-Benzenediamine,N1-9-acridinyl-N4-propyl-)

1,4-Benzenediamine,N1-9-acridinyl-N4-propyl- structure
75775-98-3 structure
Product Name:1,4-Benzenediamine,N1-9-acridinyl-N4-propyl-
CAS No:75775-98-3
MF:C22H21N3
MW:327.422244787216
CID:577201
PubChem ID:50339
Update Time:2025-04-19

1,4-Benzenediamine,N1-9-acridinyl-N4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,N1-9-acridinyl-N4-propyl-
    • 4-N-acridin-9-yl-1-N-propylbenzene-1,4-diamine
    • DTXSID50226672
    • 9-(p-(Propylamino)anilino)acridine
    • 75775-98-3
    • CHEMBL295459
    • BRN 0426519
    • ACRIDINE, 9-(p-(PROPYLAMINO)ANILINO)-
    • Inchi: 1S/C22H21N3/c1-2-15-23-16-11-13-17(14-12-16)24-22-18-7-3-5-9-20(18)25-21-10-6-4-8-19(21)22/h3-14,23H,2,15H2,1H3,(H,24,25)
    • InChI Key: RUFYSDBRNWYJSQ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)NCCC)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 327.17373
  • Monoisotopic Mass: 327.173548
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.215
  • Boiling Point: 510.1°Cat760mmHg
  • Flash Point: 262.3°C
  • Refractive Index: 1.736
  • PSA: 36.95
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